Cas no 1261968-36-8 (2-Amino-5-[3-(pyrrolidinylsulfonyl)phenyl]nicotinic acid)

• Product Name: 2-Amino-5-[3-(pyrrolidinylsulfonyl)phenyl]nicotinic acid
• CAS No: 1261968-36-8
• MF: C₁₆H₁₇N₃O₄S
• MW: 347.388882398605
• MDL: MFCD18318727
• CID: 2766614
• PubChem ID: 53224675
• Update Time: 2025-06-14

2-Amino-5-[3-(pyrrolidinylsulfonyl)phenyl]nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-[3-(pyrrolidine-1-sulfonyl)phenyl]pyridine-3-carboxylic acid
• 2-Amino-5-(3-(pyrrolidin-1-ylsulfonyl)phenyl)nicotinic acid
• 1261968-36-8
• 2-AMINO-5-[3-(PYRROLIDINYLSULFONYL)PHENYL]NICOTINIC ACID
• MFCD18318727
• 2-Amino-5-[3-(pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95%
• DTXSID20688465
• 2-Amino-5-[3-(pyrrolidinylsulfonyl)phenyl]nicotinic acid

• MDL： MFCD18318727
• Inchi： 1S/C16H17N3O4S/c17-15-14(16(20)21)9-12(10-18-15)11-4-3-5-13(8-11)24(22,23)19-6-1-2-7-19/h3-5,8-10H,1-2,6-7H2,(H2,17,18)(H,20,21)
• InChI Key： KGOZRJGIISGRMC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2C=NC(=C(C(=O)O)C=2)N)C=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 347.09397721Da
• Monoisotopic Mass: 347.09397721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 122Ų

Additional information on 2-Amino-5-[3-(pyrrolidinylsulfonyl)phenyl]nicotinic acid

Comprehensive Overview of 2-Amino-5-[3-(pyrrolidinylsulfonyl)phenyl]nicotinic acid (CAS No. 1261968-36-8)

2-Amino-5-[3-(pyrrolidinylsulfonyl)phenyl]nicotinic acid (CAS No. 1261968-36-8) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique nicotinic acid core and pyrrolidinylsulfonyl moiety, has garnered attention for its structural complexity and potential applications in drug discovery. Researchers are particularly interested in its role as a building block for small molecule inhibitors and its interactions with biological targets, such as enzymes and receptors.

The compound’s molecular structure features a 2-aminonicotinic acid scaffold linked to a 3-(pyrrolidinylsulfonyl)phenyl group, which contributes to its distinct physicochemical properties. Its sulfonamide functionality is a key structural element often explored in medicinal chemistry due to its ability to enhance binding affinity and solubility. Recent studies highlight its relevance in the design of kinase inhibitors, a hot topic in oncology and inflammatory disease research. This aligns with the growing demand for targeted therapies and precision medicine.

In the context of current trends, 2-Amino-5-[3-(pyrrolidinylsulfonyl)phenyl]nicotinic acid is frequently discussed alongside high-throughput screening and fragment-based drug design. These methodologies are pivotal in accelerating the discovery of novel therapeutics, a subject widely searched in academic and industrial circles. The compound’s synthetic accessibility and modifiable functional groups make it a versatile candidate for structure-activity relationship (SAR) studies, a cornerstone of modern drug development.

From an analytical perspective, the compound’s CAS No. 1261968-36-8 serves as a critical identifier in chemical databases, ensuring accurate retrieval for researchers. Its spectral data (e.g., NMR, MS) and chromatographic behavior are well-documented, facilitating its characterization in complex matrices. This is particularly valuable for labs focusing on metabolite identification or impurity profiling, areas of high interest in pharmaceutical quality control.

Beyond its pharmaceutical applications, 2-Amino-5-[3-(pyrrolidinylsulfonyl)phenyl]nicotinic acid is also explored in chemical biology for probing enzyme mechanisms or protein-ligand interactions. Its compatibility with click chemistry and bioconjugation techniques further expands its utility in designing probes for imaging or diagnostic purposes. These applications resonate with the rising popularity of theranostics, a field merging therapy and diagnostics.

In summary, 2-Amino-5-[3-(pyrrolidinylsulfonyl)phenyl]nicotinic acid (CAS No. 1261968-36-8) represents a multifaceted tool in contemporary research. Its integration into drug discovery pipelines and biochemical assays underscores its importance in addressing unmet medical needs. As the scientific community continues to prioritize innovative therapeutics and sustainable chemistry, this compound is poised to remain a topic of significant interest.